Cas no 1515545-20-6 (4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine)

• Product Name: 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine
• CAS No: 1515545-20-6
• MF: C₁₁H₁₈N₄S
• MW: 238.352420330048
• CID: 5346745
• Update Time: 2025-07-02

4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine

• Inchi： 1S/C11H18N4S/c1-8-9(2)13-11(16-3)14-10(8)15-6-4-12-5-7-15/h12H,4-7H2,1-3H3
• InChI Key： AVZBANCVBQACTG-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(N2CCNCC2)=C(C)C(C)=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.9±45.0 °C(Predicted)
• pka: 8.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine

Research Brief on 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine (CAS: 1515545-20-6): Recent Advances and Applications

4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine (CAS: 1515545-20-6) is a pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a higher yield of 78% compared to traditional methods. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

In terms of biological activity, 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine has demonstrated inhibitory effects on several kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). A recent in vitro study highlighted its potent inhibition of CDK2, with an IC50 value of 0.45 μM, suggesting its potential as a lead compound for cancer therapy. Additionally, molecular docking studies have revealed strong binding interactions with the ATP-binding sites of these kinases, further supporting its mechanism of action.

Beyond its kinase inhibitory properties, this compound has also been investigated for its role in neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience reported that 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine exhibits neuroprotective effects in models of Alzheimer's disease by reducing tau hyperphosphorylation and amyloid-beta aggregation. These findings open new avenues for its application in treating neurodegenerative disorders, although further in vivo studies are needed to validate these effects.

The pharmacokinetic profile of 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine has also been a focus of recent research. Preliminary data indicate moderate oral bioavailability and a favorable half-life in rodent models, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to optimize its therapeutic potential.

In conclusion, 4,5-Dimethyl-2-(methylthio)-6-(1-piperazinyl)pyrimidine (CAS: 1515545-20-6) represents a promising compound in the field of medicinal chemistry, with applications ranging from oncology to neurodegenerative diseases. Recent advancements in its synthesis, biological activity, and pharmacokinetics underscore its potential as a therapeutic agent. Future research should focus on preclinical development, including toxicity studies and formulation optimization, to pave the way for clinical trials. This compound exemplifies the intersection of chemical innovation and biological application, offering exciting opportunities for drug discovery and development.